Cas no 246247-91-6 (2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline)

• Product Name: 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline
• CAS No: 246247-91-6
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• MDL: MFCD07365122
• CID: 1079034
• PubChem ID: 16769434
• Update Time: 2025-10-28

2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-[3,4-Dihydro-2(1H)-isoquinolinyl]aniline
• 2-(3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran)-2-ethanol
• 2-(3,4-dihydroisoquinolin-2(1H)-yl)aniline
• 2H-1-Benzopyran-2-ethanol, 3,4-dihydro-6-hydroxy-2-methyl-
• ACMC-20lmq2
• AGN-PC-00NA4N
• CTK2J5128
• 246247-91-6
• EN300-31976
• AKOS000125807
• 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline
• SCHEMBL23043587
• G42902
• WJA24791
• 2-(3,4-dihydro-1H-isoquinolin-2-yl)aniline
• Z241050288

• MDL： MFCD07365122
• Inchi： 1S/C15H16N2/c16-14-7-3-4-8-15(14)17-10-9-12-5-1-2-6-13(12)11-17/h1-8H,9-11,16H2
• InChI Key： SRFSVLGXQUCGKN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline

Recent Advances in the Study of 2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)aniline (CAS: 246247-91-6)

The compound 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline (CAS: 246247-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Its structural motif, which combines a tetrahydroisoquinoline scaffold with an aniline moiety, has been associated with interactions with various neurotransmitter receptors, including dopamine and serotonin receptors. This dual functionality makes it a promising candidate for the design of novel psychotropic drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of selective dopamine D3 receptor antagonists. The study employed a combination of computational modeling and in vitro assays to optimize the binding affinity of derivatives of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline. The results indicated that subtle modifications to the aniline group could significantly enhance receptor selectivity, paving the way for the development of more targeted therapies for neurological disorders.

Another significant advancement was reported in the field of anticancer research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for designing histone deacetylase (HDAC) inhibitors. The researchers synthesized a series of derivatives and evaluated their cytotoxic effects on various cancer cell lines. Notably, one derivative exhibited potent activity against glioblastoma cells, with an IC50 value in the low micromolar range. This finding underscores the compound's versatility and its potential applicability in oncology.

From a synthetic chemistry perspective, recent efforts have focused on developing more efficient and sustainable routes to produce 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline. A 2023 study in Organic Process Research & Development described a novel catalytic hydrogenation method that reduces the number of synthetic steps while improving yield and purity. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and scalability.

Pharmacokinetic studies have also made progress in characterizing the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline exhibits favorable blood-brain barrier penetration, supporting its potential as a CNS drug candidate. However, researchers have noted the need for further optimization to improve metabolic stability and reduce potential off-target effects.

In conclusion, the growing body of research on 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)aniline (CAS: 246247-91-6) demonstrates its significant potential across multiple therapeutic areas. From CNS disorders to cancer treatment, this compound continues to reveal new possibilities for drug development. Future research directions may include the exploration of its applications in other disease areas, the development of more sophisticated derivatives, and the refinement of large-scale synthesis methods. As the field progresses, this compound is likely to remain a focal point of innovative medicinal chemistry research.